Cas no 2580185-22-2 (Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate)

• Product Name: Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate
• CAS No: 2580185-22-2
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 5658341
• PubChem ID: 165888712
• Update Time: 2025-10-30

Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 2580185-22-2
• EN300-27723869
• tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate
• Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate

• Inchi： 1S/C11H24N2O2/c1-10(2,3)15-9(14)11(4,12-5)8-13(6)7/h12H,8H2,1-7H3
• InChI Key： UJHBLZZNWKCXQE-UHFFFAOYSA-N
• SMILES： O(C(C(C)(CN(C)C)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate

Professional Introduction to Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate (CAS No. 2580185-22-2)

Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate, with the chemical formula C₁₁H₂₃NO₂, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2580185-22-2, is a derivative of propanoic acid and features a combination of tertiary butyl, dimethylamino, and methylamino groups, which contribute to its complex reactivity and potential applications in drug development.

The structural configuration of Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate makes it a versatile intermediate in organic synthesis. The presence of multiple nitrogen-containing functional groups, such as the dimethylamino and methylamino substituents, enhances its capability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These properties are particularly valuable in the synthesis of more complex molecules, such as active pharmaceutical ingredients (APIs).

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate has been explored as a potential building block in the synthesis of pharmaceutical intermediates. Its ability to undergo selective modifications allows for the creation of diverse molecular structures, which can be fine-tuned to achieve specific biological activities. For instance, derivatives of this compound have shown promise in the development of central nervous system (CNS) drugs, where the amine groups play a crucial role in modulating neurotransmitter activity.

The synthetic pathways for Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate have been optimized to ensure high yield and purity. One common approach involves the condensation of β-keto esters with amino compounds, followed by reduction and subsequent functional group transformations. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have also been employed to improve efficiency and reduce byproduct formation. These synthetic strategies align with the broader trend in pharmaceutical chemistry towards greener and more sustainable production methods.

Research into the pharmacological properties of Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate has revealed several intriguing possibilities. Studies have indicated that this compound may exhibit antioxidant and anti-inflammatory effects, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural similarity to known pharmacophores suggests potential applications in the development of antidepressant and anxiolytic agents. The amine groups present in the molecule are particularly important for these interactions, as they can engage with biological targets such as enzymes and receptors.

The toxicological profile of Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate has been carefully evaluated to ensure its safety for laboratory use. Preliminary studies have shown that the compound exhibits low acute toxicity when administered orally or dermally in animal models. However, further research is needed to fully understand its long-term effects and potential side interactions. This is a critical step in ensuring that any future applications in drug development are both safe and effective.

The analytical characterization of Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate is essential for quality control and regulatory compliance. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to confirm its identity and purity. These analytical methods provide detailed information about the compound's molecular structure and help ensure that it meets the stringent requirements for pharmaceutical applications.

In conclusion, Tert-butyl 3-(dimethylamino)-2-methyl-2-(methylamino)propanoate (CAS No. 2580185-22-2) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its pharmacological properties suggest promising applications in drug development. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions.